Cas no 143607-32-3 (Silver(I) tetrakis(perfluorophenyl)borate)
Silver(I) tetrakis(perfluorophenyl)borate Chemical and Physical Properties
Names and Identifiers
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- Silver(I) tetrakis(perfluorophenyl)borate
- AgB(C6F5)4
- 143607-32-3
- SCHEMBL607877
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- Inchi: 1S/C24BF20.Ag/c26-5-1(6(27)14(35)21(42)13(5)34)25(2-7(28)15(36)22(43)16(37)8(2)29,3-9(30)17(38)23(44)18(39)10(3)31)4-11(32)19(40)24(45)20(41)12(4)33;/q-1;+1
- InChI Key: YLOLVFHTSXNWDL-UHFFFAOYSA-N
- SMILES: [Ag+].FC1C(=C(C(=C(C=1[B-](C1C(=C(C(=C(C=1F)F)F)F)F)(C1C(=C(C(=C(C=1F)F)F)F)F)C1C(=C(C(=C(C=1F)F)F)F)F)F)F)F)F
Computed Properties
- Exact Mass: 785.88246g/mol
- Monoisotopic Mass: 785.88246g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 21
- Heavy Atom Count: 46
- Rotatable Bond Count: 4
- Complexity: 808
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Silver(I) tetrakis(perfluorophenyl)borate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1353128-100mg |
Silver(I) tetrakis(perfluorophenyl)borate |
143607-32-3 | 98% | 100mg |
$148.0 | 2025-02-20 | |
| Ambeed | A1353128-250mg |
Silver(I) tetrakis(perfluorophenyl)borate |
143607-32-3 | 98% | 250mg |
$280.0 | 2025-02-20 | |
| Ambeed | A1353128-1g |
Silver(I) tetrakis(perfluorophenyl)borate |
143607-32-3 | 98% | 1g |
$657.0 | 2025-02-20 | |
| Ambeed | A1353128-5g |
Silver(I) tetrakis(perfluorophenyl)borate |
143607-32-3 | 98% | 5g |
$2770.0 | 2025-02-20 |
Silver(I) tetrakis(perfluorophenyl)borate Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on Silver(I) tetrakis(perfluorophenyl)borate
Silver(I) Tetrakis(Perfluorophenyl)Borate: A Comprehensive Overview
Silver(I) tetrakis(perfluorophenyl)borate, also known by its CAS number 143607-32-3, is a highly specialized organoboron compound with significant applications in various fields of chemistry. This compound has garnered attention due to its unique properties, particularly its stability and reactivity under specific conditions. The structure of Silver(I) tetrakis(perfluorophenyl)borate consists of a central boron atom coordinated with four perfluorophenyl groups and a silver ion, making it a versatile reagent in organic synthesis and catalysis.
Recent studies have highlighted the importance of Silver(I) tetrakis(perfluorophenyl)borate in the field of organometallic chemistry. Its ability to act as a Lewis acid has been exploited in the synthesis of complex organic molecules, including biologically active compounds. Researchers have reported that this compound can facilitate the formation of carbon-carbon bonds under mild conditions, which is a significant advancement in synthetic chemistry. The use of Silver(I) tetrakis(perfluorophenyl)borate in such reactions has been documented in several high-impact journals, underscoring its role as a valuable tool for chemists.
The physical properties of Silver(I) tetrakis(perfluorophenyl)borate are equally intriguing. It is known for its high thermal stability and low solubility in common organic solvents, which makes it suitable for use in various industrial applications. Recent advancements in materials science have explored the potential of this compound as a precursor for the synthesis of novel materials with tailored electronic properties. For instance, studies have shown that films prepared using Silver(I) tetrakis(perfluorophenyl)borate exhibit exceptional conductivity and stability, making them promising candidates for use in electronic devices.
In terms of synthesis, Silver(I) tetrakis(perfluorophenyl)borate can be prepared through a variety of methods, including the reaction of silver salts with perfluorophenyl boronic acids. Recent research has focused on optimizing these synthesis routes to improve yield and purity. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining product quality. These findings have important implications for the large-scale production of Silver(I) tetrakis(perfluorophenyl)borate, particularly in industries requiring high-purity materials.
The applications of Silver(I) tetrakis(perfluorophenyl)borate extend beyond traditional chemical synthesis. It has found use in electrochemistry as an effective catalyst for various redox reactions. Recent studies have demonstrated its ability to enhance the performance of lithium-ion batteries by stabilizing electrode materials and improving charge-discharge efficiency. This application is particularly relevant given the growing demand for high-performance energy storage systems.
Another area where Silver(I) tetrakis(perfluorophenyl)borate has shown promise is in drug discovery. Its unique reactivity profile makes it an ideal candidate for the synthesis of bioactive compounds with complex architectures. For instance, researchers have utilized this compound to synthesize potential anticancer agents that exhibit selective cytotoxicity against cancer cells. These findings highlight the potential of Silver(I) tetrakis(perfluorophenyl)borate in contributing to the development of novel therapeutic agents.
Looking ahead, the continued exploration of Silver(I) tetrakis(perfluorophenyl)borate is expected to yield further breakthroughs in its application across diverse fields. Its compatibility with modern synthetic techniques and its ability to function under mild conditions make it an attractive candidate for future research. As scientists continue to uncover new properties and applications, Silver(I) tetrakis(perfluorophenyl)borate is poised to remain a key player in the advancement of chemical science.
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